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Compound of Interest

Compound Name: 1,2-Dibromohexafluoropropane

Cat. No.: B046708 Get Quote

An In-Depth Technical Guide to the Physical Properties of 1,2-Dibromohexafluoropropane

Introduction
1,2-Dibromohexafluoropropane (C₃Br₂F₆) is a halogenated organic compound characterized

by a propane backbone heavily substituted with both bromine and fluorine atoms. This unique

molecular structure imparts a combination of high density, chemical stability, and a relatively

high boiling point for a short-chain alkane[1]. As a colorless liquid at room temperature, its

distinct physical properties make it a subject of interest in specialized chemical synthesis and

as a potential solvent in industrial processes[1][2].

This guide offers a comprehensive exploration of the core physical properties of 1,2-
Dibromohexafluoropropane, providing researchers, scientists, and drug development

professionals with the technical data and contextual insights necessary for its application. The

information presented is grounded in authoritative data sources to ensure scientific integrity

and practical relevance.

Molecular and Chemical Identity
The foundational identity of a chemical compound is established by its formula, structure, and

universally recognized identifiers. These elements are crucial for unambiguous sourcing,

regulatory compliance, and theoretical modeling.
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Identifier Value Source

CAS Number 661-95-0 [3][4]

Molecular Formula C₃Br₂F₆ [1][3][5]

Molecular Weight 309.83 g/mol [3][5][6]

IUPAC Name
1,2-dibromo-1,1,2,3,3,3-

hexafluoropropane
[3][6]

Synonyms
Hexafluoropropene Dibromide,

1,2-Dibromoperfluoropropane
[1][4]

InChI Key
KTULQNFKNLFOHL-

UHFFFAOYSA-N
[3][4]

Below is a two-dimensional representation of the molecular structure of 1,2-
Dibromohexafluoropropane, illustrating the connectivity of its constituent atoms.

Caption: 2D structure of 1,2-Dibromohexafluoropropane.

Core Physical and Thermodynamic Properties
The physical behavior of 1,2-Dibromohexafluoropropane under various conditions is dictated

by the properties summarized below. The presence of heavy bromine atoms and

electronegative fluorine atoms significantly enhances intermolecular forces, resulting in a high

density and boiling point compared to non-halogenated analogs[1].
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Property Value Conditions Source

Physical State Liquid Room Temperature [1][7]

Appearance Colorless [1][7][8]

Boiling Point
72.5 - 73 °C (345.65 -

346.15 K)
Atmospheric Pressure [4][9][10]

Melting Point

-95 °C to -94.4 °C

(178.15 K to 178.75

K)

[4][7][9]

Density 2.169 g/cm³ 20 °C [4][9]

Refractive Index 1.3591 - 1.3605 20 °C [4][9]

Vapor Pressure 2.5 psig (≈ 17.2 kPa) 25 °C [9]

Flash Point 71 - 72 °C [4][11]

Water Solubility
No information

available
[8]

The high density of this compound is a direct consequence of its high molecular weight, with

bromine atoms contributing significantly to its mass. Its status as a colorless liquid with low

volatility at standard temperatures makes it suitable for handling in typical laboratory settings,

provided appropriate ventilation is used[1].

Experimental Protocol: Determination of Refractive
Index
The refractive index is a fundamental physical property used to identify and assess the purity of

liquid substances. The causality behind this protocol is ensuring a precise, temperature-

controlled measurement, as the refractive index is sensitive to thermal fluctuations.

Objective: To accurately measure the refractive index of 1,2-Dibromohexafluoropropane
using a standard Abbe refractometer.

Methodology:
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Calibration: Turn on the refractometer and the circulating water bath set to 20.0 °C. Calibrate

the instrument using a standard reference liquid with a known refractive index, such as

distilled water.

Sample Preparation: Ensure the sample of 1,2-Dibromohexafluoropropane is free of any

particulate matter or immiscible contaminants.

Application: Open the prism assembly of the refractometer. Using a clean pipette, place 2-3

drops of the sample onto the surface of the lower prism.

Measurement: Close the prism assembly firmly. Allow 1-2 minutes for the sample to reach

thermal equilibrium with the prisms.

Reading: Look through the eyepiece and adjust the control knob until the light and dark fields

converge into a sharp, single line. Adjust the compensator to eliminate any color fringe.

Data Recording: Read the refractive index value from the instrument's scale. Record this

value along with the measurement temperature (20.0 °C).

Cleaning: Thoroughly clean the prism surfaces with a soft tissue moistened with an

appropriate solvent (e.g., isopropanol), followed by a dry, clean tissue.

The following diagram illustrates the workflow for this experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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